Phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters

• CAS RN: 125997-20-8
• Molecular Formula: C9H18Br2ClO4P
• Molecular Weight: 416.47 g/mol
• IUPAC Name: (3-bromo-2,2-dimethylpropyl) 2-bromoethyl 2-chloroethyl phosphate
• InChI: InChI=1S/C9H18Br2ClO4P/c1-9(2,7-11)8-16-17(13,14-5-3-10)15-6-4-12/h3-8H2,1-2H3
• InChI Key: GZSKSYDWLZIPOX-UHFFFAOYSA-N
• SMILES: CC(C)(COP(=O)(OCCCl)OCCBr)CBr

Description

Phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters are organic compounds that have gained significant attention in recent years due to their potential applications in various fields. These compounds are commonly used in the synthesis of other organic compounds, and their unique properties make them ideal for use in scientific research.

Mechanism Of Action

The mechanism of action of phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters is not well understood. However, it is believed that these compounds may act as intermediates in various chemical reactions, facilitating the formation of other organic compounds.

Biochemical And Physiological Effects

The biochemical and physiological effects of phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters have not been extensively studied. However, it is believed that these compounds may have potential applications in the development of new drugs and other therapeutic agents.

Advantages And Limitations For Lab Experiments

Phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters have several advantages for use in lab experiments. These compounds are relatively easy to synthesize and are readily available. However, they may have limitations in terms of their stability and reactivity, and caution should be exercised when handling these compounds.

Future Directions

There are several future directions for research on phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters. One area of interest is in the development of new synthetic methods for these compounds, which could facilitate their use in a wider range of applications. Additionally, further research is needed to better understand the mechanism of action of these compounds and their potential applications in drug development and other fields.

Synthesis Methods

The synthesis of phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters is typically achieved through a multi-step process involving the reaction of various organic compounds. One common method involves the reaction of 3-bromo-2,2-dimethylpropyl alcohol, 2-bromoethanol, and 2-chloroethanol with phosphorus oxychloride in the presence of a base such as triethylamine.

Scientific Research Applications

Phosphoric acid, mixed 3-bromo-2,2-dimethylpropyl and 2-bromoethyl and 2-chloroethyl esters have been extensively studied for their potential applications in scientific research. These compounds have been found to be useful in the synthesis of other organic compounds, including pharmaceuticals, agrochemicals, and materials science.